Cas no 52537-88-9 (2-{(4-Methoxyphenyl)aminomethyl}phenol)

• Product Name: 2-{(4-Methoxyphenyl)aminomethyl}phenol
• CAS No: 52537-88-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD00086691
• CID: 843649
• PubChem ID: 269972
• Update Time: 2025-08-04

2-{(4-Methoxyphenyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-METHOXY-PHENYLAMINO)-METHYL]-PHENOL
• 2-[(4-methoxyanilino)methyl]phenol
• J-507597
• G41204
• STK347076
• MFCD00086691
• BRD-K62393223-001-01-8
• BS-10758
• EN300-06747
• NSC111850
• HMS1490B02
• SR-01000114503-1
• 2-([(4-METHOXYPHENYL)AMINO]METHYL)PHENOL
• Oprea1_790058
• CS-0220468
• 2-(((4-Methoxyphenyl)amino)methyl)phenol
• 2-{[(4-methoxyphenyl)amino]methyl}phenol
• Z56943440
• NSC-111850
• IDI1_023918
• 52537-88-9
• SR-01000114503
• SB79748
• DTXSID00296820
• ChemDiv3_006008
• N-4-methoxyphenyl-N-2-hydroxybenzylamine
• AKOS000241891
• ALPHA-(P-ANISIDINO)-ORTHO-CRESOL
• 2-{(4-Methoxyphenyl)aminomethyl}phenol

• MDL： MFCD00086691
• Inchi： 1S/C14H15NO2/c1-17-13-8-6-12(7-9-13)15-10-11-4-2-3-5-14(11)16/h2-9,15-16H,10H2,1H3
• InChI Key： HLFHQRSQVWQRJY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 3.08590

Additional information on 2-{(4-Methoxyphenyl)aminomethyl}phenol

2-{(4-Methoxyphenyl)aminomethyl}phenol: A Comprehensive Overview

2-{(4-Methoxyphenyl)aminomethyl}phenol (CAS No. 52537-88-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industry. This compound, often referred to by its systematic name, is characterized by its phenolic group and the presence of a methoxyphenyl substituent attached via an aminomethyl linkage. Its molecular formula, C13H15NO3, highlights the presence of aromatic rings, oxygen-containing functional groups, and nitrogen, which contribute to its diverse chemical properties and applications.

The synthesis of 2-{(4-Methoxyphenyl)aminomethyl}phenol involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing demand for sustainable chemistry practices. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, thereby enhancing yield and purity.

One of the most notable applications of 2-{(4-Methoxyphenyl)aminomethyl}phenol is in the field of pharmacology. Studies have demonstrated its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The compound's ability to modulate cellular signaling pathways has been extensively investigated, with promising results in preclinical models of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 2-{(4-Methoxyphenyl)aminomethyl}phenol has found utility in materials science. Its aromatic structure and functional groups make it an ideal candidate for the synthesis of advanced materials, including polymers and hybrid organic-inorganic composites. Recent research has focused on its role as a building block for self-healing materials and stimuli-responsive systems, which hold great promise for applications in sensors, actuators, and smart textiles.

The environmental impact of 2-{(4-Methoxyphenyl)aminomethyl}phenol has also been a subject of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation pathways involving hydroxylation and ring-opening reactions. Efforts are underway to develop eco-friendly degradation protocols to minimize its environmental footprint.

From a structural perspective, 2-{(4-Methoxyphenyl)aminomethyl}phenol features two aromatic rings connected by an aminomethyl bridge. The methoxy group at the para position on one ring introduces electron-donating effects, influencing the compound's reactivity and solubility properties. This structural arrangement facilitates various modes of interaction with biological targets and other molecules, making it a valuable tool in chemical biology.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 2-{(4-Methoxyphenyl)aminomethyl}phenol. Quantum mechanical calculations have revealed its frontier molecular orbitals and π-electron distribution patterns, which are critical for understanding its participation in redox reactions and intermolecular interactions.

In conclusion, 2-{(4-Methoxyphenyl)aminomethyl}phenol (CAS No. 52537-88-9) stands as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with ongoing research into its synthesis, applications, and environmental behavior, underscores its importance as a valuable resource in modern chemistry.